Cas no 130771-42-5 (Thymidine,3'-azido-3'-deoxy-, 5'-(ethyl propylphosphoramidate) (9CI))

• Product Name: Thymidine,3'-azido-3'-deoxy-, 5'-(ethyl propylphosphoramidate) (9CI)
• CAS No: 130771-42-5
• MF: C₁₅H₂₅N₆O₆P
• MW: 416.369363546371
• CID: 201453
• PubChem ID: 452712
• Update Time: 2025-04-19

Thymidine,3'-azido-3'-deoxy-, 5'-(ethyl propylphosphoramidate) (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-azido-3'-deoxy-, 5'-(ethyl propylphosphoramidate) (9CI)
• 1-[(2R,4S,5S)-4-azido-5-[[ethoxy(propylamino)phosphoryl]oxymethyl]oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 1-{3-Azido-2,3-dideoxy-5-O-[ethoxy(propylamino)phosphoryl]pentofuranosyl}-4-hydroxy-5-methylpyrimidin-2(1H)-one
• PrNHPO3(Et)AZT
• DTXSID00926897
• 130771-42-5
• 3'-Azido-3'-deoxythymidine-5'-(ethyl propylamino)phosphoramidate
• Thymidine, 3'-azido-3'-deoxy-, 5'-(ethyl propylphosphoramidate)
• 134309-68-5
• 1-[(2R,4S,5S)-4-azido-5-[[ethoxy(propylamino)phosphoryl]oxymethyl]tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione

• Inchi： 1S/C15H25N6O6P/c1-4-6-17-28(24,25-5-2)26-9-12-11(19-20-16)7-13(27-12)21-8-10(3)14(22)18-15(21)23/h8,11-13H,4-7,9H2,1-3H3,(H,17,24)(H,18,22,23)/t11-,12+,13+,28?/m0/s1
• InChI Key： PDEDLARIGSZJLG-QDSMQDDISA-N
• SMILES： P(NCCC)(=O)(OCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 416.15755
• Monoisotopic Mass: 416.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 154.96
• LogP: 2.22816